4-fluoro-N-[(2-methoxyadamantan-2-yl)methyl]-2-methylbenzene-1-sulfonamide

• IUPAC Name: 4-fluoro-N-[(2-methoxy-2-adamantyl)methyl]-2-methylbenzenesulfonamide
• InChI: InChI=1S/C19H26FNO3S/c1-12-5-17(20)3-4-18(12)25(22,23)21-11-19(24-2)15-7-13-6-14(9-15)10-16(19)8-13/h3-5,13-16,21H,6-11H2,1-2H3
• InChI Key: VPRYKNZCOPNEMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC2(C3CC4CC(C3)CC2C4)OC
• Molecular Formula: C19H26FNO3S
• Molecular Weight: 367.5 g/mol

Description

4-Fluoro-N-[(2-methoxyadamantan-2-yl)methyl]-2-methylbenzene-1-sulfonamide is a complex organic compound with the molecular formula C19H26FNO3S. It has an average mass of 367.478 Da and a monoisotopic mass of 367.161743 Da.

Molecular Structure Analysis

The molecular structure of 4-fluoro-N-[(2-methoxyadamantan-2-yl)methyl]-2-methylbenzene-1-sulfonamide is complex due to the presence of multiple functional groups. The structure has been verified by techniques such as FTIR, 1H and 13C NMR, and MS. The single crystal structure of similar compounds has been gauged by X-ray diffraction and subjected to crystallographic and conformational analyses.

Scientific Research Applications

Chemical Modification and Application in Drug Design

Research has explored the modification of sulfonamides for enhancing selectivity and potency in drug design. For example, studies have demonstrated that introducing a fluorine atom can significantly increase the selectivity of sulfonamide compounds for specific biological targets. This approach has led to the identification of potent inhibitors for enzymes like cyclooxygenase-2 (COX-2), indicating the potential of such modified sulfonamides in developing new therapeutics (Hashimoto et al., 2002).

Applications in Environmental Chemistry

Sulfonamide compounds, including those modified with fluorine, have been identified in environmental studies, suggesting their persistence and distribution in various ecosystems. Investigations into the environmental fate of these compounds are crucial for understanding their potential impact on ecosystems and human health. High-volume air samples have confirmed the presence of novel fluorinated atmospheric contaminants, highlighting the need for sensitive analytical methods to determine the environmental distribution of such chemicals (Martin et al., 2002).

Material Science and Polymers

In the field of materials science, sulfonamide-based compounds have been utilized in the synthesis of novel polymers. For instance, sulfonated poly(arylene ether sulfone) copolymers have been developed, showing high proton conductivity and potential as polyelectrolyte membrane materials for fuel cell applications. These studies indicate that sulfonamide modifications can lead to materials with improved properties suitable for energy-related applications (Wang et al., 2012).

Biochemistry and Molecular Biology

In biochemistry and molecular biology, sulfonamides have been studied for their inhibitory effects on enzymes such as carbonic anhydrases. These enzymes play critical roles in physiological processes, and inhibitors can have therapeutic applications. Research has identified sulfonamide inhibitors that are effective against various isoforms of carbonic anhydrase, which could be leveraged in designing drugs for conditions like glaucoma and edema (Ilies et al., 2003).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to have diverse biological activities . They can act as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Biochemical Pathways

Compounds with similar structures have been found to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Based on the diverse biological activities of similar compounds, it can be inferred that the compound may have a range of effects at the molecular and cellular level .